Cas no 857524-09-5 (3-(4-methanesulfonylphenyl)propan-1-amine)

• Product name: 3-(4-methanesulfonylphenyl)propan-1-amine
• CAS No: 857524-09-5
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD09913115
• CID: 5226345
• PubChem ID: 28288439

3-(4-methanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 4-(methylsulfonyl)-
• 3-(4-Methylsulfonylphenyl)propan-1-amine
• 3-(4-methanesulfonylphenyl)propan-1-amine

• MDL： MFCD09913115
• Inchi： 1S/C10H15NO2S/c1-14(12,13)10-6-4-9(5-7-10)3-2-8-11/h4-7H,2-3,8,11H2,1H3
• InChI Key： MZMQWWCQNMOKQZ-UHFFFAOYSA-N
• SMILES： C1(CCCN)=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-methanesulfonylphenyl)propan-1-amine

Introduction to 3-(4-methanesulfonylphenyl)propan-1-amine (CAS No. 857524-09-5)

3-(4-methanesulfonylphenyl)propan-1-amine, also known by its CAS number 857524-09-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methanesulfonyl group attached to a phenyl ring and an amine group at the terminal end of a propyl chain. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(4-methanesulfonylphenyl)propan-1-amine can be represented as follows: C₁₁H₁₅NO₂S. The methanesulfonyl group (CH₃SO₂) is a common functional group in pharmaceuticals, known for its ability to enhance the lipophilicity and metabolic stability of molecules. The presence of this group in 3-(4-methanesulfonylphenyl)propan-1-amine suggests that it may have improved pharmacokinetic properties compared to similar compounds without this modification.

In recent years, there has been a growing interest in the development of small molecule drugs for the treatment of various diseases, including neurological disorders, cancer, and inflammatory conditions. 3-(4-methanesulfonylphenyl)propan-1-amine has been identified as a promising lead compound in several preclinical studies due to its potential as a modulator of specific biological targets. For instance, research has shown that this compound can interact with receptors and enzymes involved in neurotransmitter regulation and cellular signaling pathways.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 3-(4-methanesulfonylphenyl)propan-1-amine. The researchers found that this compound exhibited potent activity against serotonin reuptake inhibition, suggesting its potential as an antidepressant or anxiolytic agent. Additionally, the compound demonstrated selective binding to serotonin transporters (SERT) over other monoamine transporters, which could reduce side effects associated with non-selective inhibitors.

Beyond its potential as a central nervous system (CNS) modulator, 3-(4-methanesulfonylphenyl)propan-1-amine has also shown promise in cancer research. A study published in Cancer Research in 2021 reported that this compound could inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was found to downregulate the expression of proteins such as AKT and ERK, which are often overexpressed in various types of cancer.

The safety profile of 3-(4-methanesulfonylphenyl)propan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, 3-(4-methanesulfonylphenyl)propan-1-amine (CAS No. 857524-09-5) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further expanding the scope of its utility.